Cas no 4641-95-6 (Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-)

• Product Name: Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
• CAS No: 4641-95-6
• MF: C₆H₄N₂O₈S
• MW: 264.169560432434
• CID: 323890
• PubChem ID: 13878631
• Update Time: 2025-04-19

Benzenesulfonic acid, 2-hydroxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
• 2-hydroxy-3,5-dinitrobenzenesulfonic acid
• LogP
• DTXSID50551734
• 4641-95-6
• SCHEMBL11648713
• 2-Hydroxy-3,5-dinitrobenzene-1-sulfonic acid

• Inchi： 1S/C6H4N2O8S/c9-6-4(8(12)13)1-3(7(10)11)2-5(6)17(14,15)16/h1-2,9H,(H,14,15,16)
• InChI Key： VRJNOTJQMMXZKX-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 263.96882
• Monoisotopic Mass: 263.96883626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Density: 1.966
• Refractive Index: 1.678
• PSA: 160.88